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Compound of Interest

Compound Name: MANGIFERIN

Cat. No.: B1173419 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Mangiferin, a naturally occurring glucosylxanthone with diverse

biological activities.[1][2] Adherence to these procedural steps is critical for minimizing

exposure and ensuring safe operational conduct and disposal.

Hazard Classification and Safety Profile
Mangiferin is a crystalline solid for research use and is not intended for human or veterinary

diagnostic or therapeutic use.[3][4] While some safety data sheets (SDS) classify it as not a

hazardous substance, others categorize it as harmful if swallowed.[3][5][6][7] One source even

indicates it may be fatal if swallowed. Given the conflicting information, it is prudent to handle

Mangiferin with a high degree of caution, assuming the more stringent hazard classification.

The substance is assigned the GHS07 "Warning" signal word in several SDS, corresponding to

its potential for acute oral toxicity.[3][7]

Quantitative Data Summary
A clear understanding of Mangiferin's physical and toxicological properties is fundamental for

safe handling. The table below summarizes key quantitative data.
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Property Value Source(s)

CAS Number 4773-96-0 [3][4][5]

Molecular Formula C₁₉H₁₈O₁₁ [4]

Molecular Weight 422.3 g/mol [4]

Appearance Crystalline solid [4]

Purity ≥98% [4]

Acute Toxicity (Oral LD50) 2,300 mg/kg (mouse) [3]

Storage Temperature -20°C [4]

Solubility

DMSO (~5 mg/ml), Dimethyl

formamide (~2 mg/ml), Slightly

soluble in ethanol

[4]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
A systematic approach to handling Mangiferin, from preparation to disposal, is crucial. This

involves consistent use of appropriate personal protective equipment.

Recommended Personal Protective Equipment (PPE)
The following PPE is recommended to minimize exposure during the handling of Mangiferin.

Users must always review the complete Safety Data Sheet before use.[4]

Hand Protection: Wear chemical-impermeable gloves.[6] Due to a lack of specific testing for

Mangiferin, selecting gloves tested for resistance against a broad range of chemicals is

advisable.[3][8]

Eye and Face Protection: Use tightly fitting safety goggles.[9] In situations with a potential for

splashing, chemical goggles and a face shield are required.[10][11]

Body Protection: A lab coat or long-sleeved overall should be worn.[9] For activities with a

higher risk of exposure, certified chemical protective clothing (e.g., according to EN ISO
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27065) may be necessary.[9][12]

Respiratory Protection: While generally not required for proper use in a well-ventilated area,

respiratory protection should be used if dust formation is likely.[3][6] A particle-filtering half

mask or a half mask with appropriate filters is suitable.[8][9]

Start: Prepare for Handling Mangiferin
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Standard Handling Protocol
Preparation: Before handling, ensure all necessary PPE is available and in good condition.

Work in a well-ventilated area, preferably in a chemical fume hood.[6]

Handling: Avoid the formation of dust and aerosols.[6] Do not eat, drink, or smoke in the

handling area.[3][6] Wash hands thoroughly after handling the substance.[3][4] Avoid

prolonged or repeated exposure.[3]

Storage: Store Mangiferin in a tightly closed container in a dry and well-ventilated place, at

the recommended temperature of -20°C.[4]

Dissolving: When preparing a stock solution, dissolve the solid Mangiferin in a suitable

solvent like DMSO or dimethyl formamide, purging with an inert gas.[4]

Emergency and Disposal Plan
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Immediate and appropriate action during an emergency, along with compliant disposal

procedures, are critical components of the safety plan.

First Aid Measures
Ingestion: If swallowed, rinse the mouth with water if the person is conscious.[5] Immediately

call a poison center or doctor.[3][6] Do not induce vomiting unless directed by medical

personnel.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[5]

[6]

Skin Contact: Remove contaminated clothing immediately. Rinse the skin thoroughly with

large amounts of water.[5][6]

Eye Contact: Immediately flush eyes with plenty of water for several minutes, removing

contact lenses if present.[3][5] Consult a physician.[5]

Accidental Release Measures (Spill Protocol)
In the event of a spill, follow these steps to contain and clean the area safely.
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Mangiferin Spill Occurs

1. Evacuate & Secure Area
(Keep people away)
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3. Contain the Spill
(Avoid dust formation)
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(Pick up mechanically)
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Disposal Plan
Proper disposal of Mangiferin and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Product: Mangiferin must not be disposed of with household garbage.[3] Do not allow

the product to reach the sewage system.[3]

Disposal Method: Dispose of contents and containers at an approved waste disposal plant,

in accordance with all local, regional, and national regulations.[3][6]

Contaminated Packaging: Uncleaned packaging should be disposed of according to official

regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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